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This in-depth technical guide provides a comprehensive overview of the Water Accounting

Model-2layers (WAM-2layers), a crucial tool for researchers and scientists in atmospheric

science and hydrology. The guide details the model's core principles, experimental workflows,

and data outputs, offering a complete framework for understanding and utilizing this powerful

atmospheric moisture tracking model. While the primary audience is environmental and

atmospheric scientists, the methodologies of data handling, simulation, and systematic analysis

may be of interest to professionals in other data-intensive scientific fields.

Core Principles of WAM-2layers
The WAM-2layers model is an Eulerian tool designed to track the movement of atmospheric

moisture across the globe. By solving the atmospheric water balance equation for "tagged"

moisture in gridded datasets, it allows scientists to investigate the complete lifecycle of

precipitation and evaporation.[1] The model operates by dividing the atmosphere into two

distinct layers to provide a more accurate representation of moisture transport, especially in

areas with significant wind shear, a limitation of earlier single-layer models.[2][3]

WAM-2layers can be run in two primary modes:[2][4][5]

Backward Tracking: This mode identifies the evaporative sources of precipitation that falls

over a predefined region (a "tagging region"). Researchers can use this to answer questions

like, "Where did the water for this specific rainfall event come from?"[6][7]
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Forward Tracking: Conversely, this mode tracks where moisture evaporated from a specific

region eventually precipitates. This is useful for understanding the downwind impacts of land-

use changes (e.g., deforestation or irrigation) on rainfall patterns.[4][5][6]

The model is driven by meteorological reanalysis data, such as ERA5 from the European

Centre for Medium-Range Weather Forecasts (ECMWF), which provides the necessary

atmospheric variables like wind, humidity, and pressure.[2][8]

WAM-2layers Experimental Workflow
The operational workflow of a WAM-2layers experiment is a structured, three-stage process

executed via a command-line interface. The entire process is controlled by a central

configuration file (config.yaml) that specifies all parameters for the experiment, ensuring

reproducibility.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. community.data.4tu.nl [community.data.4tu.nl]

2. research.tudelft.nl [research.tudelft.nl]

3. GMD - Atmospheric moisture tracking with WAM2layers v3 [gmd.copernicus.org]

4. researchgate.net [researchgate.net]

5. Tracking — WAM2layers documentation [wam2layers.readthedocs.io]

6. researchgate.net [researchgate.net]

7. GitHub - WAM2layers/WAM2layers: Atmospheric moisture tracking [github.com]

8. Moisture recycling and the potential role of forests as moisture source during European
heatwaves - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Technical Guide to the Atmospheric Water Cycle with
WAM-2layers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1577313#understanding-atmospheric-water-cycle-
with-wam2layers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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